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Compound of Interest

Compound Name: Reactive orange 35

Cat. No.: B12383025 Get Quote

Introduction: Reactive Orange 35 is a type of azo dye used in various industrial and research

applications.[1] As a fine powder, it presents specific handling challenges that necessitate strict

safety protocols to minimize exposure and ensure a safe laboratory environment. This

document provides detailed application notes and protocols for researchers, scientists, and

drug development professionals on the safe handling of Reactive Orange 35 powder.

Adherence to these guidelines is critical to prevent potential health hazards, including skin,

eye, and respiratory irritation.[2][3]

Hazard Identification and Summary
Reactive Orange 35 is considered hazardous. The primary risks are associated with the

inhalation of dust particles and direct contact with the skin and eyes.[2][3] It is harmful if

swallowed and may cause sensitization or allergic reactions in some individuals.

Key Hazards:

Health Hazards: Harmful if swallowed, causes skin irritation, causes serious eye irritation,

and may cause respiratory irritation. There are possible risks of irreversible effects. It may

also cause allergic skin reactions and sensitization upon inhalation.

Physical Hazards: As with most fine organic powders, there is a potential for dust explosion if

dust clouds are generated in the presence of an ignition source.
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Toxicological Data and Exposure Limits
Quantitative toxicological data for Reactive Orange 35 is not extensively published. The

following table includes data for similar reactive dyes or general dust exposure limits and

should be used as a precautionary guideline.

Parameter Value Species
Notes / Reference
Compound

Acute Oral Toxicity

(LD50)
> 5000 mg/kg Rat

Data for a similar

compound, Reactive

Yellow 86.

Total Inhalable Dust

(TWA)

< 10 mg/m³ (8-hour

TWA)
Human

General guidance for

powders where no

specific limit is set.

Total Respirable Dust

(TWA)

< 5 mg/m³ (8-hour

TWA)
Human

General guidance for

powders where no

specific limit is set.

Experimental Protocols
Protocol 1: Engineering Controls and Personal
Protective Equipment (PPE)
This protocol outlines the essential environmental controls and personal gear required to

handle Reactive Orange 35 powder safely.

Methodology:

Primary Engineering Control: All handling of Reactive Orange 35 powder that may generate

dust (e.g., weighing, transferring, preparing solutions) must be conducted inside a certified

chemical fume hood or a ventilated enclosure with local exhaust ventilation.

Secondary Controls: Ensure a safety shower and an eyewash station are readily accessible

and have been recently tested.
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Eye and Face Protection: Wear chemical safety goggles or safety glasses with side shields

that conform to recognized standards.

Skin Protection:

Wear nitrile or rubber gloves to prevent skin contact. Inspect gloves for integrity before

each use.

Wear a fully buttoned lab coat. For larger quantities, consider impervious clothing.

Respiratory Protection: If engineering controls are insufficient or during spill cleanup, use an

approved particulate respirator or dust mask.

Hygiene: Do not eat, drink, or smoke in the handling area. Wash hands thoroughly with soap

and water after handling is complete.

Protocol 2: Safe Handling and Storage
This protocol provides a step-by-step procedure for the routine handling and storage of the

powder.

Methodology:

Preparation: Before handling, ensure all required PPE is worn and engineering controls are

active. Decontaminate the work surface.

Handling:

Minimize dust generation during transfer. Use spatulas or scoops to gently move the

powder. Avoid pouring, which can create dust clouds.

Keep the container tightly closed when not in use.

Storage:

Store the powder in a cool, dry, and well-ventilated area.

Ensure the container is tightly sealed and light-resistant.
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Store away from incompatible materials such as strong oxidizing and reducing agents.

Protocol 3: Emergency Procedures
This protocol details the immediate actions to be taken in the event of a spill or personal

exposure.

Methodology:

Spill Cleanup:

Minor Spills: Alert others in the area. Wearing appropriate PPE, gently cover the spill with

a damp paper towel or use a commercial spill kit to prevent dust from becoming airborne.

Alternatively, mix with moist sand. Carefully sweep or vacuum the material into a labeled,

sealed container for disposal.

Major Spills: Evacuate the immediate area and alert safety personnel. Prevent entry and

await trained responders.

First Aid Measures:

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical

attention.

Skin Contact: Remove all contaminated clothing. Wash the affected skin area thoroughly

with soap and plenty of water. If irritation develops or persists, seek medical attention.

Inhalation: Move the affected person to fresh air immediately. If breathing is difficult,

administer oxygen. If the person is not breathing, provide artificial respiration. Seek

immediate medical attention.

Ingestion: If the person is conscious and alert, rinse their mouth and have them drink 2-4

cupfuls of water or milk. Do not induce vomiting. Never give anything by mouth to an

unconscious person. Seek immediate medical attention.

Visual Workflows
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The following diagrams illustrate the logical workflows for handling Reactive Orange 35
powder and responding to emergencies.
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5. Perform Experimental Procedure

6. Decontaminate Workspace & Glassware

7. Dispose of Waste
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8. Doff PPE & Wash Hands
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Caption: Standard workflow for safely handling Reactive Orange 35 powder.
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Caption: Decision-making workflow for emergency response to spills or exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Safety Precautions for
Handling Reactive Orange 35 Powder]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12383025#safety-precautions-for-handling-reactive-
orange-35-powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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